(1-Ethyl-1-methylpropyl)cyclopentadiene

• Molecular Formula: C11H18
• Molecular Weight: 150.26 g/mol
• IUPAC Name: 1-(3-methylpentan-3-yl)cyclopenta-1,3-diene
• InChI: InChI=1S/C11H18/c1-4-11(3,5-2)10-8-6-7-9-10/h6-8H,4-5,9H2,1-3H3
• InChI Key: NKNPKEUTSAWSQT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CC)C1=CC=CC1

Description

(1-Ethyl-1-methylpropyl)cyclopentadiene is a useful research compound. Its molecular formula is C11H18 and its molecular weight is 150.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 8.00 g (59.6 mol) of 6,6-diethylfulvene in 35 ml of ether, 60.0 ml (68.4 mmol) of an ether solution of methyllithium was dropwise added in a nitrogen atmosphere with ice cooling, followed by stirring at room temperature for one night. Then, 30 ml of water was added. The separated organic phase was washed with water and a saturated saline solution, then dried over magnesium sulfate and filtered. From the filtrate, the solvent was removed under reduced pressure to obtain a liquid. The liquid was subjected to vacuum distillation (92° C./40 mmHg) to obtain 5.50 g (36.6 mmol) of a light yellow liquid (yield: 61%). The analyzed values are given below.